Cas no 54768-19-3 (6-(propan-2-yl)-1,2,3,4-tetrahydroquinoline)

6-(Propan-2-yl)-1,2,3,4-tetrahydroquinoline is a substituted tetrahydroquinoline derivative featuring an isopropyl group at the 6-position of the heterocyclic ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and fine chemicals. Its partially saturated quinoline core offers enhanced stability and reactivity compared to fully aromatic analogs, making it useful for selective functionalization. The isopropyl substituent contributes to steric and electronic modulation, influencing regioselectivity in further derivatization. The compound is typically synthesized via catalytic hydrogenation or reductive cyclization methods, ensuring high purity and yield. Its structural features make it valuable for applications requiring tailored physicochemical properties or specific molecular interactions.

6-(propan-2-yl)-1,2,3,4-tetrahydroquinoline structure

54768-19-3 structure

Product Name:6-(propan-2-yl)-1,2,3,4-tetrahydroquinoline

CAS No:54768-19-3

MF:C₁₂H₁₇N

MW:175.270083189011

CID:942787

PubChem ID:16794362

Update Time:2025-06-07

6-(propan-2-yl)-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

- quinoline, 1,2,3,4-tetrahydro-6-(1-methylethyl)- (9ci)
- 6-Isopropyl-1,2,3,4-tetrahydroquinoline
- 1,1,4,4-tetramethyl-6-(propan-2-yl)-1,2,3,4-tetrahydronaphthalene
- 1,1,4,4-Tetramethyl-6-isopropyl-1,2,3,4-tetrahydro-naphthalin
- 1,1,4,4-Tetramethyl-6-isopropyl-tetralin
- 6-isopropyl-1,1,4,4-tetramethyl-1,2,3,4-tetrahydro-naphthalene
- 6-Isopropyl-1,1,4,4-tetramethyl-1,2,3,4-tetrahydro-naphthalin
- 6-Isopropyl-1,2,3,4-tetrahydrochinolin
- AC1L5EYK
- AG-J-88461
- CTK5H4493
- NSC17421
- 54768-19-3
- 6-propan-2-yl-1,2,3,4-tetrahydroquinoline
- 6-(propan-2-yl)-1,2,3,4-tetrahydroquinoline
- Z234894901
- EN300-37062
- SCHEMBL6421470
- 6-ISOPROPYL-1,2,3,4-TETRA HYDROQUINOLINE
- CS-0216238
- AKOS000151198
- N12714
- Inchi： 1S/C12H17N/c1-9(2)10-5-6-12-11(8-10)4-3-7-13-12/h5-6,8-9,13H,3-4,7H2,1-2H3
- InChI Key： JEABVAYJIJIXLO-UHFFFAOYSA-N
- SMILES： N1CCCC2C=C(C=CC1=2)C(C)C

Computed Properties

Exact Mass: 175.136099547g/mol
Monoisotopic Mass: 175.136099547g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 165
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 12Å²

6-(propan-2-yl)-1,2,3,4-tetrahydroquinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM239456-1g	6-Isopropyl-1,2,3,4-tetrahydroquinoline	54768-19-3	97%	1g	$***	2023-05-30
TRC	B524930-25mg	6-(propan-2-yl)-1,2,3,4-tetrahydroquinoline	54768-19-3		25mg	$ 70.00	2022-06-07
TRC	B524930-50mg	6-(propan-2-yl)-1,2,3,4-tetrahydroquinoline	54768-19-3		50mg	$ 95.00	2022-06-07
TRC	B524930-250mg	6-(propan-2-yl)-1,2,3,4-tetrahydroquinoline	54768-19-3		250mg	$ 365.00	2022-06-07
Enamine	EN300-37062-0.05g	6-(propan-2-yl)-1,2,3,4-tetrahydroquinoline	54768-19-3	97%	0.05g	$88.0	2023-02-10
Enamine	EN300-37062-0.1g	6-(propan-2-yl)-1,2,3,4-tetrahydroquinoline	54768-19-3	97%	0.1g	$132.0	2023-02-10
Enamine	EN300-37062-0.25g	6-(propan-2-yl)-1,2,3,4-tetrahydroquinoline	54768-19-3	97%	0.25g	$188.0	2023-02-10
Enamine	EN300-37062-0.5g	6-(propan-2-yl)-1,2,3,4-tetrahydroquinoline	54768-19-3	97%	0.5g	$353.0	2023-02-10
Enamine	EN300-37062-1.0g	6-(propan-2-yl)-1,2,3,4-tetrahydroquinoline	54768-19-3	97%	1.0g	$470.0	2023-02-10
Enamine	EN300-37062-2.5g	6-(propan-2-yl)-1,2,3,4-tetrahydroquinoline	54768-19-3	97%	2.5g	$923.0	2023-02-10